Cas no 2411252-90-7 (4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate)

• Product Name: 4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate
• CAS No: 2411252-90-7
• MF: C₁₀H₁₄FNO₄S
• MW: 263.285865306854
• CID: 5356077
• Update Time: 2025-07-02

4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 4-[2-(dimethylamino)ethoxy]phenyl sulfurofluoridate
• 1-[2-(Dimethylamino)ethoxy]-4-fluorosulfonyloxybenzene
• Z3950503812
• 4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate

• Inchi： 1S/C10H14FNO4S/c1-12(2)7-8-15-9-3-5-10(6-4-9)16-17(11,13)14/h3-6H,7-8H2,1-2H3
• InChI Key： QZZQZGCVIVCAMX-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(OC1C=CC(=CC=1)OCCN(C)C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 307
• XLogP3: 2
• Topological Polar Surface Area: 64.2

Additional information on 4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate

Introduction to 4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate (CAS No. 2411252-90-7)

4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate, with the chemical formula corresponding to its CAS number 2411252-90-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for further research and development in drug discovery and therapeutic applications.

The< strong>nomenclature of this compound provides insight into its chemical structure, highlighting key functional groups such as the sulfurofluoridate moiety and the dimethylamino ethoxy side chain. These features are crucial in determining its reactivity, solubility, and potential biological activity. The sulfurofluoridate group, in particular, is known for its ability to participate in various chemical transformations, which can be leveraged in synthetic chemistry to create more complex molecules.

In recent years, there has been growing interest in the development of novel pharmacological agents that target specific biological pathways. The< strong>4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridatestructure presents an intriguing framework for such investigations. Its phenyl ring and dimethylamino ethoxy substituent suggest potential interactions with biological targets, including enzymes and receptors. This has prompted researchers to explore its pharmacokinetic properties and potential therapeutic effects.

One of the most compelling aspects of this compound is its versatility in medicinal chemistry. The< strong>sulfurofluoridategroup can be modified or incorporated into larger molecular structures, allowing for the design of derivatives with enhanced specificity or efficacy. This flexibility makes it a valuable tool for medicinal chemists seeking to develop new drugs.

Recent studies have begun to uncover the potential applications of< strong>4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridatein various therapeutic areas. For instance, preliminary research suggests that it may have< strong>anti-inflammatoryproperties, making it a candidate for treating conditions such as arthritis or autoimmune disorders. Additionally, its ability to interact with biological targets suggests potential uses in neuropharmacology and oncology.

The synthesis of< strong>4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridateis another area of active investigation. Researchers have developed several synthetic routes to produce this compound efficiently and with high yield. These methods often involve multi-step organic reactions that highlight the compound's structural complexity and the challenges associated with its synthesis.

In terms of pharmacological evaluation,< strong>4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridatehas been subjected to various in vitro and in vivo assays to assess its biological activity. These studies have provided valuable insights into its potential therapeutic effects and mechanisms of action. For example, some preliminary findings indicate that it may inhibit certain enzymes involved in inflammation or cell proliferation.

The< strong>sulfurofluoridate moiety, a key feature of this compound, has garnered particular attention due to its unique chemical properties. This group can participate in nucleophilic substitution reactions, allowing for further functionalization of the molecule. Such reactivity is highly useful in drug development, as it enables the creation of more complex derivatives with tailored biological activities.

The< strong>natural product-inspired designof< strong>4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridateis another area of interest. By incorporating structural elements found in naturally occurring compounds, researchers aim to enhance the bioavailability and efficacy of their synthetic molecules. This approach aligns with the growing trend towards green chemistry and sustainable drug development practices.

In conclusion, 4-[2-(Dimethylamino)ethoxy]phenyl sulfurofluoridate (CAS No. 2411252-90-7) represents a promising candidate for further exploration in pharmaceutical chemistry and medicinal biology. Its unique structural features, coupled with recent findings on its potential biological activity, make it an exciting subject for future research. As scientists continue to unravel its properties and applications, this compound holds great promise for contributing to the development of novel therapeutic agents.